N-(2,6-dichlorophenyl)-4-[(4-methyl-1-phthalazinyl)amino]benzamide

• IUPAC Name: N-(2,6-dichlorophenyl)-4-[(4-methylphthalazin-1-yl)amino]benzamide
• InChI: InChI=1S/C22H16Cl2N4O/c1-13-16-5-2-3-6-17(16)21(28-27-13)25-15-11-9-14(10-12-15)22(29)26-20-18(23)7-4-8-19(20)24/h2-12H,1H3,(H,25,28)(H,26,29)
• InChI Key: JWUYLMOHGWIUQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C2=CC=CC=C12)NC3=CC=C(C=C3)C(=O)NC4=C(C=CC=C4Cl)Cl
• Molecular Formula: C22H16Cl2N4O
• Molecular Weight: 423.3 g/mol

Description

N-(2,6-dichlorophenyl)-4-[(4-methyl-1-phthalazinyl)amino]benzamide, commonly known as ML347, is a small molecule inhibitor that has gained attention in recent years due to its potential applications in scientific research. ML347 is a selective inhibitor of the enzyme N-myristoyltransferase 1 (NMT1), which has been implicated in a variety of cellular processes, including protein trafficking and signaling pathways.

Mechanism of Action

N-(2,6-dichlorophenyl)-4-[(4-methyl-1-phthalazinyl)amino]benzamide is a cytosolic enzyme that catalyzes the co-translational myristoylation of a variety of proteins, including several important signaling proteins. Myristoylation is a lipid modification that is required for proper localization and activity of these proteins. ML347 inhibits N-(2,6-dichlorophenyl)-4-[(4-methyl-1-phthalazinyl)amino]benzamide by binding to the enzyme's active site and preventing the transfer of myristic acid to its target proteins.
Biochemical and Physiological Effects:
Inhibition of N-(2,6-dichlorophenyl)-4-[(4-methyl-1-phthalazinyl)amino]benzamide by ML347 has been shown to affect the localization and activity of several important signaling proteins, including AKT and ERK. ML347 has also been shown to inhibit cancer cell migration and invasion, as well as to regulate autophagy. However, the physiological effects of ML347 are still largely unknown, and further research is needed to fully understand its potential applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of ML347 is its selectivity for N-(2,6-dichlorophenyl)-4-[(4-methyl-1-phthalazinyl)amino]benzamide, which allows for the specific inhibition of this enzyme without affecting other cellular processes. However, ML347 has also been shown to have limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings. Additionally, the effects of ML347 on other cellular processes and pathways are still largely unknown, and further research is needed to fully understand its potential limitations.

Future Directions

There are several potential future directions for research involving ML347. One area of interest is the role of N-(2,6-dichlorophenyl)-4-[(4-methyl-1-phthalazinyl)amino]benzamide in cancer progression, and the potential use of ML347 as a therapeutic agent for cancer treatment. Another area of interest is the regulation of autophagy by N-(2,6-dichlorophenyl)-4-[(4-methyl-1-phthalazinyl)amino]benzamide, and the potential use of ML347 in the treatment of autophagy-related diseases. Additionally, further research is needed to fully understand the physiological effects of ML347 and its potential applications in other cellular processes and pathways.

Synthesis Methods

The synthesis of ML347 involves a multistep process that begins with the reaction of 2,6-dichloroaniline with 4-methylphthalic anhydride to form 4-(2,6-dichlorophenyl)-1,3-dioxoisoindoline-2-carboxylic acid. This intermediate is then converted to the corresponding acid chloride, which is reacted with 4-(4-aminophthalazin-1-yl)aniline to yield ML347.

Scientific Research Applications

ML347 has been shown to be a potent and selective inhibitor of N-(2,6-dichlorophenyl)-4-[(4-methyl-1-phthalazinyl)amino]benzamide, with an IC50 value of 30 nM. N-(2,6-dichlorophenyl)-4-[(4-methyl-1-phthalazinyl)amino]benzamide has been implicated in a variety of cellular processes, including protein trafficking and signaling pathways, and its inhibition by ML347 has been shown to affect the localization and activity of several important signaling proteins, including AKT and ERK. ML347 has also been used to study the role of N-(2,6-dichlorophenyl)-4-[(4-methyl-1-phthalazinyl)amino]benzamide in cancer cell migration and invasion, as well as in the regulation of autophagy.